Cas no 2228187-83-3 (tert-butyl N-2-(2-hydroxypropan-2-yl)-5-(trifluoromethyl)phenylcarbamate)

• Product Name: tert-butyl N-2-(2-hydroxypropan-2-yl)-5-(trifluoromethyl)phenylcarbamate
• CAS No: 2228187-83-3
• MF: C₁₅H₂₀F₃NO₃
• MW: 319.319415092468
• CID: 6202380
• PubChem ID: 165664099
• Update Time: 2025-06-09

tert-butyl N-2-(2-hydroxypropan-2-yl)-5-(trifluoromethyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(2-hydroxypropan-2-yl)-5-(trifluoromethyl)phenylcarbamate
• 2228187-83-3
• EN300-1900034
• tert-butyl N-[2-(2-hydroxypropan-2-yl)-5-(trifluoromethyl)phenyl]carbamate

• Inchi： 1S/C15H20F3NO3/c1-13(2,3)22-12(20)19-11-8-9(15(16,17)18)6-7-10(11)14(4,5)21/h6-8,21H,1-5H3,(H,19,20)
• InChI Key： RJOMQSBCIONDDL-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)NC(=O)OC(C)(C)C)C(C)(C)O)(F)F

Computed Properties

• Exact Mass: 319.13952799g/mol
• Monoisotopic Mass: 319.13952799g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-2-(2-hydroxypropan-2-yl)-5-(trifluoromethyl)phenylcarbamate

Introduction to Tert-butyl N-2-(2-hydroxypropan-2-yl)-5-(trifluoromethyl)phenylcarbamate (CAS No. 2228187-83-3)

Tert-butyl N-2-(2-hydroxypropan-2-yl)-5-(trifluoromethyl)phenylcarbamate, a compound with the chemical identifier CAS No. 2228187-83-3, is a significant molecule in the field of pharmaceutical chemistry. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry and agrochemicals. The structural features of this molecule, particularly the presence of a tert-butyl group and a trifluoromethyl substituent, contribute to its unique chemical properties and potential biological activities.

The carbamate functional group in Tert-butyl N-2-(2-hydroxypropan-2-yl)-5-(trifluoromethyl)phenylcarbamate plays a crucial role in its reactivity and interaction with biological targets. Carbamates are known for their ability to act as intermediates in the synthesis of various pharmacologically active compounds. The tert-butyl group enhances the stability of the carbamate linkage, making it less susceptible to hydrolysis under physiological conditions. This stability is particularly valuable in drug design, where prolonged half-life and reduced metabolic degradation are desirable traits.

The presence of a trifluoromethyl group in the phenyl ring is another key feature that influences the compound's properties. Trifluoromethyl groups are frequently incorporated into drug molecules due to their ability to modulate lipophilicity, metabolic stability, and binding affinity. In Tert-butyl N-2-(2-hydroxypropan-2-yl)-5-(trifluoromethyl)phenylcarbamate, the trifluoromethyl group likely contributes to improved solubility in lipophilic environments and enhanced binding interactions with biological targets.

The hydroxypropyl side chain, represented by the group -N(2-hydroxypropan-2-yl), adds another layer of complexity to the molecule's interactions. Hydroxyl groups are known for their ability to form hydrogen bonds, which can significantly influence the compound's solubility and binding affinity. In this context, the hydroxypropyl side chain may enhance the molecule's ability to interact with polar biological targets, thereby increasing its potential therapeutic efficacy.

Recent research in pharmaceutical chemistry has highlighted the importance of structural features such as those found in Tert-butyl N-2-(2-hydroxypropan-2-yl)-5-(trifluoromethyl)phenylcarbamate. Studies have shown that molecules with similar structural motifs exhibit promising activities in various therapeutic areas, including anti-inflammatory, anti-cancer, and anti-viral applications. The unique combination of functional groups in this compound makes it a valuable candidate for further investigation.

In particular, the combination of a carbamate group and a trifluoromethyl substituent has been observed to enhance binding affinity to certain enzyme targets. This observation is supported by computational studies that predict strong interactions between such compounds and biological receptors. The tert-butyl group further stabilizes the molecule, ensuring that it remains intact during metabolic processes, thereby increasing its bioavailability.

The hydroxypropyl side chain also plays a role in modulating the compound's pharmacokinetic properties. Hydroxyl groups are known to influence solubility and permeability, which are critical factors in drug absorption and distribution. By incorporating a hydroxypropyl group, Tert-butyl N-2-(2-hydroxypropan-2-yl)-5-(trifluoromethyl)phenylcarbamate may exhibit improved pharmacokinetic profiles compared to similar molecules without this functional group.

The potential applications of Tert-butyl N-2-(2-hydroxypropan-2-yl)-5-(trifluoromethyl)phenylcarbamate extend beyond traditional pharmaceuticals. Research into novel agrochemicals has shown that carbamates can serve as effective intermediates in the synthesis of pesticides and herbicides. The structural features of this compound make it a promising candidate for further development in this area.

In conclusion, Tert-butyl N-2-(2-hydroxypropan-2-yl)-5-(trifluoromethyl)phenylcarbamate is a multifaceted compound with significant potential in both pharmaceutical and agrochemical applications. Its unique structural features, including the presence of a tert-butyl group, a trifluoromethyl substituent, and a hydroxypropyl side chain, contribute to its versatility and potential therapeutic efficacy. Further research is warranted to fully explore its applications and benefits.